(2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate

• IUPAC Name: (2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate
• InChI: InChI=1S/C10H19NO2/c1-11-9(10(12)13)7-8-5-3-2-4-6-8/h8-9,11H,2-7H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key: GBMDYACPQYNUGA-VIFPVBQESA-N
• Canonical SMILES: C[NH2+]C(CC1CCCCC1)C(=O)[O-]
• Isomeric SMILES: C[NH2+][C@@H](CC1CCCCC1)C(=O)[O-]
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol

Description

(2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Industrial Production Methods: Industrial production methods for (2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of supercritical fluid crystallization equipment systems and controlled reaction environments are common in industrial settings to produce such compounds efficiently .

Chemical Reactions Analysis

Types of Reactions: (2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include strong acids, bases, and oxidizing agents. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound’s structure .

Scientific Research Applications

(2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate has a wide range of scientific research applications. In chemistry, it is used as a reagent for various organic synthesis reactions. In biology, it may serve as a probe or marker for studying biological processes. In medicine, this compound could be explored for its potential therapeutic properties. Additionally, in the industry, it may be utilized in the production of specialized materials or as an intermediate in chemical manufacturing .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to (2S)-3-cyclohexyl-2-(methylazaniumyl)propanoate include other organic molecules with comparable structures and properties. Examples of such compounds can be found in the PubChem database, where structural similarity searches can identify related molecules .

Uniqueness: this compound stands out due to its specific chemical structure and the unique properties it imparts

Conclusion

This compound is a versatile compound with significant potential in multiple scientific fields. Its preparation methods, chemical reactions, and applications highlight its importance in research and industry. Understanding its mechanism of action and comparing it with similar compounds further emphasizes its uniqueness and value.